Cas no 1804638-86-5 (2-Iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-methanol)

• Product Name: 2-Iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-methanol
• CAS No: 1804638-86-5
• MF: C₈H₄F₆INO₂
• MW: 387.017755508423
• CID: 4836018
• Update Time: 2025-05-24

2-Iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-methanol

• Inchi： 1S/C8H4F6INO2/c9-7(10,11)4-5(18-8(12,13)14)3(2-17)1-16-6(4)15/h1,17H,2H2
• InChI Key： FPHOUCMVGKFGFK-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=C(C(=CN=1)CO)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4

Additional information on 2-Iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-methanol

Introduction to 2-Iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-methanol (CAS No. 1804638-86-5)

2-Iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-methanol, with the CAS number 1804638-86-5, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an iodine substituent, a trifluoromethoxy group, and a trifluoromethyl group, all attached to a pyridine ring. These functional groups contribute to its diverse chemical properties and potential applications in drug discovery and development.

The synthesis of 2-Iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-methanol involves a series of well-defined chemical reactions. The iodine substituent can be introduced through iodination reactions, while the trifluoromethoxy and trifluoromethyl groups can be added via electrophilic substitution or other advanced synthetic methods. The presence of these functional groups not only enhances the compound's reactivity but also imparts specific biological activities that are crucial for its potential therapeutic applications.

In recent years, there has been a growing interest in the use of halogenated and fluorinated compounds in medicinal chemistry due to their unique properties and potential for improving drug efficacy and selectivity. 2-Iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-methanol is no exception. Studies have shown that this compound exhibits promising activity in various biological assays, making it a valuable candidate for further investigation.

One of the key areas of research involving 2-Iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-methanol is its potential as a lead compound for the development of new therapeutic agents. For instance, preliminary studies have demonstrated its ability to modulate specific biological pathways, such as those involved in inflammation and cancer. The iodine substituent can facilitate radiolabeling, which is useful for imaging studies and tracking the compound's distribution in vivo. Additionally, the trifluoromethoxy and trifluoromethyl groups contribute to the compound's lipophilicity and metabolic stability, which are important factors in drug design.

The pharmacological profile of 2-Iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-methanol has been explored through various in vitro and in vivo models. In vitro studies have shown that it can inhibit the activity of specific enzymes and receptors, suggesting its potential as a targeted therapy. In vivo studies have further confirmed its efficacy in animal models of disease, providing strong evidence for its therapeutic potential.

Beyond its direct therapeutic applications, 2-Iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-methanol has also been investigated as a tool compound for chemical biology research. Its unique structure allows it to serve as a scaffold for the development of more complex molecules with enhanced biological activities. For example, researchers have used this compound as a starting point to synthesize analogs with improved potency and selectivity.

The safety profile of 2-Iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-methanol is another important aspect of its evaluation. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, like any new chemical entity, it will require extensive safety testing to ensure its suitability for human use.

In conclusion, 2-Iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-methanol (CAS No. 1804638-86-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or tool compound. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further expanding its utility in the field.